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Compound of Interest

Compound Name: Aclonifen-d5

Cat. No.: B12420702

Technical Data Sheet: Aclonifen-d5

Audience: Researchers, scientists, and drug development professionals.

This document provides a concise technical overview of Aclonifen-d5, a deuterated analog of
the herbicide Aclonifen. Aclonifen-d5 is primarily utilized as an internal standard in analytical

methodologies, such as mass spectrometry, for the quantification of Aclonifen in various
matrices.

Chemical Identity

The core chemical identifiers for Aclonifen-d5, including its IUPAC name, CAS registry
number, and common synonyms, are summarized below.
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Identifier Value

2-chloro-6-nitro-3-(2,3,4,5,6-

IUPAC Name _ .
pentadeuteriophenoxy)aniline[1][2]

CAS Number 2469279-06-7[1][2][3]
2-Chloro-6-nitro-3-phenoxybenzenamine-d5, 2-
Chloro-6-nitro-3-phenoxyaniline-d5, Aclonifen

Synonyms
D5 (phenyl D5), Bandren-d5, Bandur-d5, CME
127-d5, KUB 3359-d5

Molecular Formula C12H4DsCIN20s3

Molecular Weight 269.7 g/mol

Experimental Protocols and Methodologies

Aclonifen-d5 is the labeled analogue of Aclonifen, which is used as a pesticide and herbicide.
As such, Aclonifen-d5's primary application is as an internal standard for analytical testing of
Aclonifen. The experimental protocols involving Aclonifen-d5 are typically integrated into
broader analytical methods for pesticide residue analysis. These methods often involve
extraction of the target analyte (Aclonifen) and the internal standard (Aclonifen-d5) from a
sample matrix (e.g., soil, water, agricultural products), followed by cleanup and analysis using
liquid chromatography-tandem mass spectrometry (LC-MS/MS) or gas chromatography-mass
spectrometry (GC-MS).

The detailed experimental protocol is specific to the matrix being tested and the analytical
laboratory's standard operating procedures. A general workflow is described below.
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Caption: Generalized workflow for the analysis of Aclonifen using Aclonifen-d5 as an internal
standard.

Signaling Pathways
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The parent compound, Aclonifen, is a diphenyl ether herbicide. Its mode of action is believed to
involve the inhibition of protoporphyrinogen oxidase (PPO) or interference with carotenoid
biosynthesis. More recent research suggests a novel mode of action targeting solanesyl
diphosphate synthase.

As a deuterated internal standard, Aclonifen-d5 is not used in studies to determine biological
signaling pathways. Its purpose is analytical, and it is not expected to have a biological effect
distinct from the unlabeled parent compound under typical experimental conditions. Therefore,
a signaling pathway diagram for Aclonifen-d5 is not applicable.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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